![molecular formula C20H28N2O B1385277 N1,N1-diethyl-N4-(4-isopropoxybenzyl)-1,4-benzenediamine CAS No. 1040682-17-4](/img/structure/B1385277.png)
N1,N1-diethyl-N4-(4-isopropoxybenzyl)-1,4-benzenediamine
Overview
Description
N1,N1-diethyl-N4-(4-isopropoxybenzyl)-1,4-benzenediamine (DEIPB) is an organic compound that is widely used in the synthesis of other compounds and as a building block for a variety of applications. It is also known as a “reagent” because it is used to facilitate the reaction of other compounds. DEIPB is a widely used compound in the chemical industry, and is used for a variety of applications, including in the synthesis of pharmaceuticals, pesticides, and other industrial compounds.
Scientific Research Applications
Enantioselective Deprotonative Ring Contraction
N1-Methyl-N4-Boc-benzo[e][1,4]diazepine-2,5-diones, which are structurally related to N1,N1-diethyl-N4-(4-isopropoxybenzyl)-1,4-benzenediamine, were found to undergo ring contraction to quinolone-2,4-diones with high enantioselectivity. This process offers efficient entry to potentially useful drug scaffolds (Antolak et al., 2014).
Reactivity in Vitamin B1 Fragmentation
Investigations into the fragmentation of N1‘-benzyl derivatives of 2-(1-hydroxybenzyl)thiamin, closely related in structure, have contributed to understanding the reactivity of intermediates in the fragmentation of Vitamin B1 (Kluger and Moore, 2000).
Biotransformation Studies
Compounds including 9-Benzyladenine and isomeric 9-(nitrobenzyl)adenines, structurally akin to N1,N1-diethyl-N4-(4-isopropoxybenzyl)-1,4-benzenediamine, were studied for their biotransformation to N1-oxides by animal hepatic microsomes. These studies are significant for understanding metabolic pathways (Liu and Gorrod, 1997).
New Cerebral Blood Flow Tracer Development
[99mTc]N1-(2-mercapto-2-methyl-propyl)-N2-(2- propargylthio-2-methylpropyl)-1,2-benzenediamine (T691) was studied as a new cerebral blood flow tracer, indicating potential clinical applications in cerebral perfusion imaging (Taylor et al., 1992).
Synthesis of Biologically Active 1H-1,4-Diazepines
Novel 1H-1,4-diazepines were synthesized, incorporating the benzenediamine moiety, and exhibited antimicrobial, antifungal, and anthelmintic activity. This synthesis highlights the potential of related compounds in developing new therapeutic agents (Saingar et al., 2011).
properties
IUPAC Name |
4-N,4-N-diethyl-1-N-[(4-propan-2-yloxyphenyl)methyl]benzene-1,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H28N2O/c1-5-22(6-2)19-11-9-18(10-12-19)21-15-17-7-13-20(14-8-17)23-16(3)4/h7-14,16,21H,5-6,15H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDEZVFBRZFGQSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)NCC2=CC=C(C=C2)OC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H28N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1,N1-diethyl-N4-(4-isopropoxybenzyl)-1,4-benzenediamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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